JWH 073 N-(1,1-dimethylethyl) isomer
Overview
Description
JWH 073 is a synthetic cannabinoid (CB) that activates both the central cannabinoid (CB1) and peripheral cannabinoid (CB2) receptors (Ki = 8.9 and 38 nM, respectively). This cannabimimetic compound has been found in herbal blends. JWH 073 N-(1,1-dimethylethyl) isomer differs structurally from JWH 073 by having a 1,1-dimethylethyl group, rather than a butyl chain, extending from the indole group. The biological activities of this compound have not been characterized. This product is intended for forensic and research applications.
Scientific Research Applications
Analysis of Drug Deposition in Hair : A study established an analytical method for detecting JWH-018, JWH-073, and their metabolites in hair using UHPLC–MS–MS. This method is useful in forensic applications for identifying exposure to synthetic cannabinoids (Kim et al., 2013).
Synthesis and Characterization of Compounds : Research on the synthesis of 1,1-dimethylethyl (S)-4-formyl-2,2-dimethyl-3-oxazolidinecarboxylate by oxidation of alcohol includes intermediate steps involving N-[(1,1-Dimethylethoxy)carbonyl]-l-serine methyl ester, which is relevant to the study of JWH 073 N-(1,1-dimethylethyl) isomer (Dondoni & Perrone, 2003).
Purity Assessment : The purity of synthetic cannabinoids, including JWH-073, was assessed to understand their consistency compared to validated standards. This research is crucial for evaluating the quality of synthetic compounds (Ginsburg et al., 2012).
Identification in Seized Drugs : A study demonstrated the role of ultra-high-performance liquid chromatography with time-of-flight detection in identifying synthetic cannabinoids in seized drugs, highlighting the importance of advanced analytical techniques in forensic science (Marginean et al., 2015).
Detection in Urine : A sensitive GC-EIMS method was developed for the simultaneous detection and quantification of JWH-018 and JWH-073 metabolites in urine. This is significant for forensic analysis and understanding the metabolism of these compounds (Paul & Bosy, 2015).
Chemical Structure Analysis : The study of photochromic diarylethene with N,N-dimethyl substituted group demonstrates the importance of structural analysis in understanding the behavior of chemical compounds under different conditions (Liu et al., 2012).
properties
Product Name |
JWH 073 N-(1,1-dimethylethyl) isomer |
|---|---|
Molecular Formula |
C23H21NO |
Molecular Weight |
327.4 |
IUPAC Name |
(1-tert-butylindol-3-yl)-naphthalen-1-ylmethanone |
InChI |
InChI=1S/C23H21NO/c1-23(2,3)24-15-20(18-12-6-7-14-21(18)24)22(25)19-13-8-10-16-9-4-5-11-17(16)19/h4-15H,1-3H3 |
InChI Key |
GJHGLAADYQQJTA-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43 |
synonyms |
(1-(tert-butyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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